Cas no 1346698-30-3 (3-Chloro-5-propoxypyridazine)

3-Chloro-5-propoxypyridazine is a heterocyclic compound featuring a pyridazine core substituted with a chlorine atom at the 3-position and a propoxy group at the 5-position. This structure imparts unique reactivity and versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chlorine substituent enhances electrophilic properties, facilitating further functionalization via nucleophilic aromatic substitution or cross-coupling reactions. The propoxy group contributes to improved solubility and bioavailability, broadening its applicability in drug design. Its stability under standard conditions ensures reliable handling and storage. The compound is particularly useful in the development of bioactive molecules, including potential herbicides and antimicrobial agents, due to its balanced lipophilicity and electronic effects.

3-Chloro-5-propoxypyridazine structure

Product Name:3-Chloro-5-propoxypyridazine

CAS No:1346698-30-3

MF:C₇H₉ClN₂O

MW:172.61216044426

MDL:MFCD19688828

CID:1034008

PubChem ID:71302959

Update Time:2025-07-02

3-Chloro-5-propoxypyridazine Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-5-propoxypyridazine
- DB-240924
- 1346698-30-3
- DTXSID20744792
- AMY36390
- MDL： MFCD19688828
- Inchi： 1S/C7H9ClN2O/c1-2-3-11-6-4-7(8)10-9-5-6/h4-5H,2-3H2,1H3
- InChI Key： JUMFFJKGLJSTNZ-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CN=N1)OCCC

Computed Properties

Exact Mass: 172.0403406g/mol
Monoisotopic Mass: 172.0403406g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 113
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 35Å²

3-Chloro-5-propoxypyridazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM164315-1g	3-chloro-5-propoxypyridazine	1346698-30-3	95%	1g	$580	2021-08-05
Chemenu	CM164315-1g	3-chloro-5-propoxypyridazine	1346698-30-3	95%	1g	$544	2023-03-07
Alichem	A029187115-1g	3-Chloro-5-propoxypyridazine	1346698-30-3	95%	1g	$550.00	2022-04-03
eNovation Chemicals LLC	Y1003397-5g	3-chloro-5-propoxypyridazine	1346698-30-3	95%	5g	$1700	2024-07-24
eNovation Chemicals LLC	Y1003397-5g	3-chloro-5-propoxypyridazine	1346698-30-3	95%	5g	$1500	2025-03-01
eNovation Chemicals LLC	Y1003397-5g	3-chloro-5-propoxypyridazine	1346698-30-3	95%	5g	$1500	2025-02-20